Cas no 2075819-84-8 (2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine
• CAS No: 2075819-84-8
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5722370
• PubChem ID: 121201969
• Update Time: 2025-06-08

2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F1907-5767
• AKOS026710144
• 2075819-84-8
• SCHEMBL18448567
• 2-chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine
• 2-chloro-3-[4-(2-methoxyethyl)piperazin-1-yl]pyrazine
• 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine

• Inchi： 1S/C11H17ClN4O/c1-17-9-8-15-4-6-16(7-5-15)11-10(12)13-2-3-14-11/h2-3H,4-9H2,1H3
• InChI Key： KXIBBZWKFNNBPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine

Comprehensive Overview of 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine (CAS No. 2075819-84-8)

2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine (CAS No. 2075819-84-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the pyrazine family, which is known for its diverse biological activities. Its molecular structure incorporates a chloro substituent and a methoxyethylpiperazine moiety, making it a versatile intermediate for drug discovery and material science.

Recent trends in scientific literature highlight the growing interest in piperazine derivatives, particularly those with methoxyethyl modifications, as they exhibit enhanced pharmacokinetic properties. Researchers are actively exploring the role of such compounds in modulating enzyme inhibition and receptor binding, which aligns with the current focus on targeted therapies. The 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine scaffold is also being investigated for its potential in central nervous system (CNS) drug development, a hot topic in 2023 due to the rising demand for neuroprotective agents.

From a synthetic chemistry perspective, the compound's CAS No. 2075819-84-8 serves as a critical identifier for researchers sourcing high-purity materials. Its chloropyrazine core allows for further functionalization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the industry's shift toward AI-driven drug discovery, where modular compounds like this are invaluable for virtual screening and QSAR modeling.

Environmental and regulatory considerations are also pivotal in discussions about 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine. With increasing emphasis on green chemistry, synthetic routes for this compound are being optimized to reduce waste and energy consumption. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to ensure its purity, addressing the demand for quality control in fine chemical production.

In summary, 2-Chloro-3-(4-(2-methoxyethyl)piperazin-1-yl)pyrazine (CAS No. 2075819-84-8) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis positions it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in precision medicine and material science.